Cas no 105292-71-5 (2-2-(2-methoxyethoxy)ethoxyethyl chloroformate)

2-2-(2-Methoxyethoxy)ethoxyethyl chloroformate is a versatile chloroformate ester widely used as a reactive intermediate in organic synthesis and polymer chemistry. Its key advantage lies in its bifunctional structure, combining a chloroformate group with a polyether chain, enabling efficient derivatization of amines, alcohols, and other nucleophiles under mild conditions. The ethylene glycol ether segment enhances solubility in polar solvents, facilitating homogeneous reaction conditions. This compound is particularly valuable for introducing PEG-like spacers in bioconjugation, drug delivery systems, and surface modifications. Its reactivity and solubility profile make it a practical choice for controlled functionalization in pharmaceuticals, materials science, and specialty chemical applications. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.

2-2-(2-methoxyethoxy)ethoxyethyl chloroformate structure

105292-71-5 structure

Product Name:2-2-(2-methoxyethoxy)ethoxyethyl chloroformate

CAS No:105292-71-5

MF:C₈H₁₅ClO₅

MW:226.654702425003

MDL:MFCD25954940

CID:1152303

PubChem ID:11064160

Update Time:2025-05-27

2-2-(2-methoxyethoxy)ethoxyethyl chloroformate Chemical and Physical Properties

Names and Identifiers

- Carbonochloridic acid, 2-[2-(2-methoxyethoxy)ethoxy]ethyl ester
- 2-2-(2-methoxyethoxy)ethoxyethyl chloroformate
- 2-(2-(2-methoxyethoxy)ethoxy)ethyl carbonochloridate
- 2-[2-(2-methoxyethoxy)ethoxy]ethyl Chloroformate
- 105292-71-5
- SCHEMBL8746586
- EN300-8843396
- 2-[2-(2-methoxyethoxy)ethoxy]ethyl carbonochloridate
- LSJKXCRCOZGBPX-UHFFFAOYSA-N
- MDL： MFCD25954940
- Inchi： 1S/C8H15ClO5/c1-11-2-3-12-4-5-13-6-7-14-8(9)10/h2-7H2,1H3
- InChI Key： LSJKXCRCOZGBPX-UHFFFAOYSA-N
- SMILES： ClC(=O)OCCOCCOCCOC

Computed Properties

Exact Mass: 226.06085
Monoisotopic Mass: 226.0608013g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 10
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 54Å²

Experimental Properties

PSA: 53.99

2-2-(2-methoxyethoxy)ethoxyethyl chloroformate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-8843396-1g	2-[2-(2-methoxyethoxy)ethoxy]ethyl chloroformate	105292-71-5	95%	1g	$1057.0	2023-09-01
Enamine	EN300-8843396-5g	2-[2-(2-methoxyethoxy)ethoxy]ethyl chloroformate	105292-71-5	95%	5g	$3065.0	2023-09-01
Enamine	EN300-8843396-10g	2-[2-(2-methoxyethoxy)ethoxy]ethyl chloroformate	105292-71-5	95%	10g	$4545.0	2023-09-01
Enamine	EN300-8843396-0.05g	2-[2-(2-methoxyethoxy)ethoxy]ethyl carbonochloridate	105292-71-5	95.0%	0.05g	$245.0	2025-03-21
Enamine	EN300-8843396-0.1g	2-[2-(2-methoxyethoxy)ethoxy]ethyl carbonochloridate	105292-71-5	95.0%	0.1g	$366.0	2025-03-21
Enamine	EN300-8843396-0.25g	2-[2-(2-methoxyethoxy)ethoxy]ethyl carbonochloridate	105292-71-5	95.0%	0.25g	$524.0	2025-03-21
Enamine	EN300-8843396-0.5g	2-[2-(2-methoxyethoxy)ethoxy]ethyl carbonochloridate	105292-71-5	95.0%	0.5g	$824.0	2025-03-21
Enamine	EN300-8843396-1.0g	2-[2-(2-methoxyethoxy)ethoxy]ethyl carbonochloridate	105292-71-5	95.0%	1.0g	$1057.0	2025-03-21
Enamine	EN300-8843396-2.5g	2-[2-(2-methoxyethoxy)ethoxy]ethyl carbonochloridate	105292-71-5	95.0%	2.5g	$2071.0	2025-03-21
Enamine	EN300-8843396-5.0g	2-[2-(2-methoxyethoxy)ethoxy]ethyl carbonochloridate	105292-71-5	95.0%	5.0g	$3065.0	2025-03-21